Cas no 1803886-56-7 (4-Cyano-2-fluorophenylpropanal)

• Product Name: 4-Cyano-2-fluorophenylpropanal
• CAS No: 1803886-56-7
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 4961859
• Update Time: 2025-05-22

4-Cyano-2-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-fluorophenylpropanal

• Inchi： 1S/C10H8FNO/c1-7(6-13)9-3-2-8(5-12)4-10(9)11/h2-4,6-7H,1H3
• InChI Key： PQNBVIZOPJXQFM-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9

Additional information on 4-Cyano-2-fluorophenylpropanal

Comprehensive Overview of 4-Cyano-2-fluorophenylpropanal (CAS No. 1803886-56-7): Properties, Applications, and Industry Insights

4-Cyano-2-fluorophenylpropanal (CAS No. 1803886-56-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a fluorophenyl backbone combined with a cyano group and an aldehyde functionality, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula and molecular weight align with modern demands for high-precision building blocks in drug discovery.

Recent studies highlight the growing interest in fluorinated compounds like 4-Cyano-2-fluorophenylpropanal, driven by their enhanced metabolic stability and bioavailability. Researchers are exploring its potential in designing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging viral infections. The compound’s reaction selectivity and compatibility with cross-coupling reactions further elevate its utility in medicinal chemistry.

From an industrial perspective, CAS 1803886-56-7 is increasingly referenced in patents related to crop protection chemicals and biodegradable materials. Its electrophilic properties enable modifications that align with sustainable chemistry trends, a hot topic in 2024. Environmental concerns have spurred demand for green synthesis methods, and this compound’s adaptability to catalyst-free reactions positions it as a candidate for eco-friendly production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 4-Cyano-2-fluorophenylpropanal. Purity thresholds (>98%) are rigorously maintained to meet Good Manufacturing Practice (GMP) standards, ensuring consistency for high-throughput screening applications. FAQs from academic circles often focus on its storage conditions (recommended at -20°C under inert gas) and solubility profiles (DMSO or dichloromethane).

The compound’s role in peptide conjugation and proteomics research has also been noted. With the rise of AI-driven drug design, datasets incorporating 1803886-56-7 are being curated to train predictive models for molecular docking. This intersection of computational chemistry and experimental validation underscores its relevance in next-gen therapeutics.

Market analysts project growth for fluorinated intermediates like 4-Cyano-2-fluorophenylpropanal, citing expanded R&D budgets in oncology and CNS diseases. Regulatory compliance (e.g., REACH) and supply chain transparency remain key concerns for buyers, prompting manufacturers to adopt blockchain for batch tracking.

In summary, CAS 1803886-56-7 exemplifies innovation at the nexus of structural diversity and functional adaptability. As industries prioritize molecular efficiency and sustainability, this compound is poised to play a pivotal role in advancing life sciences and material engineering.